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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B12410920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Eupalinolide H,

a sesquiterpene lactone isolated from Eupatorium lindleyanum. The information presented

herein is essential for the identification, characterization, and further development of this

natural product for potential therapeutic applications.

Spectroscopic Data
The structural elucidation of Eupalinolide H was achieved through a combination of mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The key quantitative

data are summarized in the tables below.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) was utilized to determine the elemental

composition of Eupalinolide H.

Ion Calculated m/z Found m/z Molecular Formula

[M+Na]⁺ 429.1784 429.1779 C₂₂H₂₈O₇Na

Table 1: High-Resolution Mass Spectrometry Data for Eupalinolide H.
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Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded in deuterated chloroform (CDCl₃) on a 600 MHz

spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) relative to

tetramethylsilane (TMS), and coupling constants (J) are in Hertz (Hz).
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Position δH (ppm) Multiplicity J (Hz) δC (ppm)

1 5.18 d 10.2 133.5

2 2.59 m 39.8

3 5.57 d 8.4 74.4

4 - - - 141.2

5 5.15 d 10.2 125.1

6 5.25 t 9.6 76.5

7 2.94 m 51.0

8 5.22 dd 9.6, 8.4 69.8

9 2.38, 2.70 m 37.6

10 - - - 139.7

11 - - - 139.8

12 - - - 170.0

13 6.25, 5.71 s, s 125.2

14 1.88 s 16.5

15 1.76 s 17.5

1' - - - 167.2

2' - - - 128.0

3' 6.88 q 7.2 138.8

4' 1.83 s 15.9

5' 1.85 d 7.2 20.5

OAc 2.08 s 21.2

OAc - - - 170.1

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Eupalinolide H in CDCl₃.
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Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Eupalinolide H.

Isolation of Eupalinolide H
Eupalinolide H was isolated from the aerial parts of Eupatorium lindleyanum. The dried and

powdered plant material was extracted with 95% ethanol. The resulting extract was then

subjected to a series of chromatographic techniques, including silica gel column

chromatography and preparative high-performance liquid chromatography (HPLC), to yield the

pure compound[1].
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Caption: Isolation workflow for Eupalinolide H.

Spectroscopic Analysis
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High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed to

determine the accurate mass and molecular formula of Eupalinolide H. The analysis was

conducted in positive ion mode.

¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were acquired on a 600 MHz

NMR spectrometer. Deuterated chloroform (CDCl₃) was used as the solvent, and

tetramethylsilane (TMS) served as the internal standard.
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Caption: Workflow for spectroscopic analysis of Eupalinolide H.

Signaling Pathway
While the specific signaling pathways directly modulated by Eupalinolide H are still under

investigation, related eupalinolides have been shown to interact with key cellular signaling

pathways, such as the STAT3 pathway. Eupalinolide J, a structurally similar compound, has

been identified as an inhibitor of STAT3 activity[1]. This suggests that Eupalinolide H may also
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possess the potential to modulate this or related pathways involved in cell proliferation and

survival.
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Caption: Hypothesized interaction of Eupalinolide H with the STAT3 signaling pathway.

This guide provides a foundational set of data for Eupalinolide H. Further research is

warranted to fully elucidate its mechanism of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its
activity of anti-triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Profile of Eupalinolide H: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410920#spectroscopic-data-of-eupalinolide-h-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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